Cas no 862976-51-0 (N-{2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazol-6-yl}acetamide)

• Product Name: N-{2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazol-6-yl}acetamide
• CAS No: 862976-51-0
• MF: C₁₆H₁₀F₂N₄OS₂
• MW: 376.403606891632
• CID: 6318855
• PubChem ID: 7110071
• Update Time: 2025-06-03

N-{2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazol-6-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazol-6-yl}acetamide
• F0646-8057
• 862976-51-0
• N-[2-[(4,6-difluoro-1,3-benzothiazol-2-yl)amino]-1,3-benzothiazol-6-yl]acetamide
• AKOS024591145
• SR-01000096729-1
• SR-01000096729
• N-(2-((4,6-difluorobenzo[d]thiazol-2-yl)amino)benzo[d]thiazol-6-yl)acetamide
• AB00670951-01
• N-{2-[(4,6-difluoro-1,3-benzothiazol-2-yl)amino]-1,3-benzothiazol-6-yl}acetamide

• Inchi： 1S/C16H10F2N4OS2/c1-7(23)19-9-2-3-11-12(6-9)24-15(20-11)22-16-21-14-10(18)4-8(17)5-13(14)25-16/h2-6H,1H3,(H,19,23)(H,20,21,22)
• InChI Key： JAQDQOMTSAHFPD-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(=CC1=2)NC(C)=O)NC1=NC2C(=CC(=CC=2S1)F)F

Computed Properties

• Exact Mass: 376.02640963g/mol
• Monoisotopic Mass: 376.02640963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-{2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazol-6-yl}acetamide

Comprehensive Overview of N-{2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazol-6-yl}acetamide (CAS No. 862976-51-0)

The compound N-{2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazol-6-yl}acetamide (CAS No. 862976-51-0) is a specialized benzothiazole derivative with significant potential in pharmaceutical and materials science research. Its unique molecular structure, featuring dual benzothiazole rings and difluoro substitutions, makes it a subject of interest for drug discovery and organic electronics. Researchers are increasingly exploring its applications in fluorescent probes, kinase inhibitors, and bioimaging agents, aligning with current trends in precision medicine and diagnostic technologies.

In recent years, the demand for heterocyclic compounds like N-{2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazol-6-yl}acetamide has surged due to their versatility in medicinal chemistry. Searches for "benzothiazole-based therapeutics" and "fluorinated bioactive molecules" have grown exponentially, reflecting industry focus on targeted therapies. This compound’s acetamide moiety further enhances its pharmacokinetic properties, a feature frequently queried in AI-driven drug design platforms. Its CAS No. 862976-51-0 serves as a critical identifier in patent databases and regulatory filings, underscoring its commercial relevance.

From a synthetic perspective, the difluoro-benzothiazolyl segment of this molecule contributes to its stability and electron-withdrawing characteristics, vital for organic semiconductors and photovoltaic materials. These attributes resonate with the global push for sustainable energy solutions, a topic dominating scientific forums. Laboratories optimizing green chemistry protocols often reference such fluorinated compounds due to their efficiency in catalytic reactions and minimal environmental footprint.

Analytical studies of CAS No. 862976-51-0 highlight its distinct spectroscopic properties, including UV-Vis absorption peaks and fluorescence quantum yield—key metrics for developers of optical sensors. Online queries like "how to characterize benzothiazole derivatives" or "applications of fluorinated acetamides" mirror the technical curiosity surrounding this compound. Its compatibility with HPLC and LC-MS techniques further simplifies quality control, a frequent concern for industrial-scale manufacturers.

Emerging studies suggest potential synergies between N-{2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazol-6-yl}acetamide and neuroprotective pathways, sparking discussions in neurodegenerative disease research. This aligns with trending searches on "small molecules for Alzheimer’s" and "blood-brain barrier penetrants." However, rigorous preclinical validation remains ongoing, emphasizing the need for collaborative R&D efforts.

In summary, CAS No. 862976-51-0 exemplifies the convergence of structural innovation and multidisciplinary utility. As interest in tailored molecular scaffolds grows, this compound’s role in advancing biotechnology and material sciences will likely expand, driven by both academic inquiry and industrial demand.